beta-Cadinene

Specification

• CAS No.: 523-47-7
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1S,4aR,8aS)-4,7-dimethyl-1-propan-2-yl-1,2,4a,5,8,8a-hexahydronaphthalene
• Standard InChI: InChI=1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5-6,10,13-15H,7-9H2,1-4H3/t13-,14-,15-/m0/s1
• Standard InChI Key: USDOQCCMRDNVAH-KKUMJFAQSA-N
• Isomeric SMILES: CC1=CC[C@@H]2[C@@H](C1)[C@@H](CC=C2C)C(C)C
• SMILES: CC1=CCC2C(C1)C(CC=C2C)C(C)C
• Canonical SMILES: CC1=CCC2C(C1)C(CC=C2C)C(C)C
• Boiling Point: 525 °F at 760 mm Hg ; 300° F at 20 mm Hg (NTP, 1992); 124 °C AT 9 MM HG
• Colorform: OIL
• Flash Point: greater than 230 °F (NTP, 1992)

Introduction

Beta-Cadinene, also known as β-cadinene or cadina-3,9-diene, is a sesquiterpene belonging to the class of organic compounds known as sesquiterpenoids. These compounds are terpenes composed of three consecutive isoprene units, making beta-cadinene an isoprenoid. It is commonly found in various essential oils, including those derived from plants like ylang-ylang, citronella, and cade oil from Juniper species.

Occurrence and Uses

Beta-Cadinene is a component of various essential oils, including those from ylang-ylang, citronella, and cade oil. It is used as a flavoring agent and/or flavor modifier due to its woody type odor. The compound is also found in the oil of Pinus caribaea.

Occurrence in Nature

• Ylang-ylang oil: Beta-Cadinene is a significant component of this oil, contributing to its fragrance.

• Citronella oil: Known for its insect repellent properties, citronella oil contains beta-Cadinene.

• Cade oil: Derived from Juniper species, this oil is another source of beta-Cadinene.

Safety and Hazards

Beta-Cadinene is combustible and can react vigorously with strong oxidizing agents. It may also react exothermically with reducing agents to release gaseous hydrogen. The compound is an eye irritant and should be handled with caution.

Future Research Directions

• Biochemical Interactions: Further studies on the stability and interactions of beta-Cadinene in biological systems could reveal new applications.

• Flavor and Fragrance Industry: Its use as a flavoring agent suggests potential for further development in this sector.